Cas no 889940-13-0 (3,3,3-Trifluoro-2,2-dimethylpropanoic acid)

3,3,3-Trifluoro-2,2-dimethylpropanoic acid is a fluorinated carboxylic acid characterized by its trifluoromethyl and dimethyl substituents, which impart unique steric and electronic properties. This compound is valued for its strong electron-withdrawing effects, making it useful in organic synthesis, particularly in the preparation of fluorinated intermediates and bioactive molecules. Its rigid structure enhances stability, while the trifluoromethyl group contributes to increased lipophilicity, beneficial for pharmaceutical and agrochemical applications. The acid’s high purity and consistent reactivity make it a reliable reagent for fine chemical synthesis. Its compatibility with various reaction conditions further underscores its versatility in research and industrial processes.
3,3,3-Trifluoro-2,2-dimethylpropanoic acid structure
889940-13-0 structure
Product name:3,3,3-Trifluoro-2,2-dimethylpropanoic acid
CAS No:889940-13-0
MF:C5H7F3O2
MW:156.103092432022
MDL:MFCD08445819
CID:69359
PubChem ID:19867367

3,3,3-Trifluoro-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3,3-Trifluoro-2,2-dimethylpropionic acid
    • 3,3,3-Trifluoro-2,2-
    • 2-trifluoromethyl-isobutyric acid
    • 3,3,3-Trifluoro-2,2-dimethylpropanoic Acid
    • 3,3,3-Trifluoro-2,2-dimethyl-propionic acid
    • VMFSJVUPIXOCFO-UHFFFAOYSA-N
    • BCP05886
    • EBD49280
    • SBB087114
    • STL555948
    • BBL102149
    • TRA0048052
    • SY023457
    • AK166953
    • 2-(Trifluoromethyl)-2-methylpropanoic acid
    • 3,3,3-trifluoro-2,2
    • 3,3,3-Trifluoro-2,2-dimethylpropanoic acid (ACI)
    • 2,2-Dimethyl-3,3,3-trifluoropropanoic acid
    • 889940-13-0
    • DTXCID80551560
    • DTXSID00600802
    • 3,3,3-Trifluoro-2,2-dimethylpropionic acid, 97%
    • SCHEMBL247988
    • MFCD08445819
    • SB40443
    • 3,3,3-trifluoro-2,2-dimethylpropanoicacid
    • J-511046
    • CS-W008045
    • 3,3,3-trifluoro-2,2-dimethylpropionic a&
    • T3450
    • AKOS005063382
    • EN300-126441
    • DS-9198
    • DB-001240
    • 3,3,3-Trifluoro-2,2-dimethylpropanoic acid
    • MDL: MFCD08445819
    • Inchi: 1S/C5H7F3O2/c1-4(2,3(9)10)5(6,7)8/h1-2H3,(H,9,10)
    • InChI Key: VMFSJVUPIXOCFO-UHFFFAOYSA-N
    • SMILES: O=C(C(C(F)(F)F)(C)C)O

Computed Properties

  • Exact Mass: 156.04000
  • Monoisotopic Mass: 156.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 37.3
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.278
  • Melting Point: 71.0 to 75.0 deg-C
  • Boiling Point: 76-77℃/14mm(lit.)
  • Flash Point: 46.6 °C
  • Refractive Index: 1.363
  • PSA: 37.30000
  • LogP: 1.65950
  • Solubility: Not determined

3,3,3-Trifluoro-2,2-dimethylpropanoic acid Security Information

3,3,3-Trifluoro-2,2-dimethylpropanoic acid Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

3,3,3-Trifluoro-2,2-dimethylpropanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-126441-0.05g
3,3,3-trifluoro-2,2-dimethylpropanoic acid
889940-13-0 95%
0.05g
$30.0 2023-06-08
Apollo Scientific
PC53040-10g
3,3,3-Trifluoro-2,2-dimethylpropionic acid
889940-13-0 97%
10g
£108.00 2025-02-21
TRC
T790130-500mg
3,3,3-Trifluoro-2,2-dimethylpropanoic Acid
889940-13-0
500mg
$161.00 2023-05-17
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H26053-1g
3,3,3-Trifluoro-2,2-dimethylpropionic acid, 97%
889940-13-0 97%
1g
¥8987.00 2023-03-15
Apollo Scientific
PC53040-5g
3,3,3-Trifluoro-2,2-dimethylpropionic acid
889940-13-0 97%
5g
£60.00 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
AG949-200mg
3,3,3-Trifluoro-2,2-dimethylpropionic Acid
889940-13-0 98.0%(GC&T)
200mg
¥150.0 2022-06-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
020958-25g
3,3,3-Trifluoro-2,2-dimethylpropionic Acid
889940-13-0 97%
25g
9103CNY 2021-05-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T70640-1g
3,3,3-Trifluoro-2,2-dimethylpropanoic acid
889940-13-0 97%
1g
¥73.0 2023-09-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB00787-25g
3,3,3-trifluoro-2,2-dimethylpropanoic Acid
889940-13-0 95%
25g
$511 2023-09-07
Chemenu
CM104995-5g
3,3,3-trifluoro-2,2-dimethylpropanoic acid
889940-13-0 95%+
5g
$*** 2023-03-29

3,3,3-Trifluoro-2,2-dimethylpropanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, cooled
Reference
Synthesis of 3,3,3-trifluoro-2,2-dimethylpropionic acid
Chen, Qun; Zhu, Guo-biao, Huaxue Shiji, 2016, 38(4), 386-388

3,3,3-Trifluoro-2,2-dimethylpropanoic acid Preparation Products

3,3,3-Trifluoro-2,2-dimethylpropanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:889940-13-0)3,3,3-Trifluoro-2,2-dimethylpropanoic acid
Order Number:A852881
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:43
Price ($):170.0

Additional information on 3,3,3-Trifluoro-2,2-dimethylpropanoic acid

Comprehensive Overview of 3,3,3-Trifluoro-2,2-dimethylpropanoic acid (CAS No. 889940-13-0): Properties, Applications, and Industry Relevance

3,3,3-Trifluoro-2,2-dimethylpropanoic acid (CAS No. 889940-13-0) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, characterized by a trifluoromethyl group and two methyl groups adjacent to the carboxylic acid functionality, imparts exceptional chemical stability and reactivity. This compound is increasingly sought after for its role in synthesizing high-value intermediates, particularly in the development of bioactive molecules and specialty polymers.

In recent years, the demand for fluorinated compounds like 3,3,3-Trifluoro-2,2-dimethylpropanoic acid has surged due to their applications in drug discovery and precision agriculture. Researchers are exploring its potential as a building block for proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality. Additionally, its lipophilicity-enhancing properties make it invaluable for optimizing the pharmacokinetic profiles of small-molecule drugs, addressing common challenges such as metabolic stability and membrane permeability.

The synthesis of 3,3,3-Trifluoro-2,2-dimethylpropanoic acid typically involves multi-step processes, including nucleophilic trifluoromethylation and oxidation reactions. Advanced techniques like flow chemistry have been employed to improve yield and scalability, aligning with the industry's shift toward green chemistry and sustainable manufacturing. Environmental considerations are paramount, and this compound's low persistence in ecosystems positions it favorably compared to traditional halogenated analogs.

From an analytical standpoint, 3,3,3-Trifluoro-2,2-dimethylpropanoic acid is characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its pKa value and solubility profile are critical parameters for formulation scientists, especially when designing drug delivery systems. The compound's compatibility with aqueous and organic solvents further expands its utility in diverse reaction conditions.

Market trends indicate growing interest in custom synthesis services for 3,3,3-Trifluoro-2,2-dimethylpropanoic acid, driven by R&D investments in orphan drugs and personalized medicine. Regulatory agencies emphasize thorough impurity profiling and quality control, necessitating robust analytical protocols. As industries prioritize carbon footprint reduction, the compound's efficient synthesis routes and minimal waste generation resonate with ESG (Environmental, Social, and Governance) goals.

In conclusion, 3,3,3-Trifluoro-2,2-dimethylpropanoic acid (CAS No. 889940-13-0) exemplifies the convergence of innovation and sustainability in modern chemistry. Its versatility across life sciences and advanced materials underscores its strategic importance, while ongoing research continues to unlock novel applications. For laboratories and manufacturers, staying abreast of its synthetic methodologies and emerging use cases is essential to capitalize on its full potential.

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